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Compound of Interest

Compound Name: 1-Ethylcyclohexene

Cat. No.: B074122

For laboratory professionals engaged in drug development and scientific research, the proper
handling of chemical reagents is paramount. This guide provides immediate, essential safety
and logistical information for the use of 1-Ethylcyclohexene, with a focus on personal
protective equipment (PPE), operational protocols, and disposal plans. Adherence to these
procedures is critical for minimizing risks and fostering a safe research environment.

Chemical Identifier:
o Name: 1-Ethylcyclohexene
e CAS Number: 1453-24-3

e Molecular Formula: CsH14

Immediate Safety and Personal Protection

1-Ethylcyclohexene is a flammable liquid and is recognized as an eye, mucous membrane,
and upper respiratory tract irritant.[1] Inhalation of vapors may have narcotic effects, leading to
nausea, dizziness, and headache.[1] Therefore, a comprehensive PPE strategy is the first line
of defense against exposure.

Engineering Controls:

o Always handle 1-Ethylcyclohexene in a well-ventilated area, preferably within a certified
chemical fume hood.
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e Ensure that eyewash stations and safety showers are readily accessible.

o Use explosion-proof electrical and ventilation equipment.

Personal Protective Equipment (PPE): A multi-layered approach to PPE is essential for

minimizing exposure risk.

Protection Type

Specific
Recommendations

Rationale

Eye and Face Protection

Wear tightly fitting chemical
safety goggles and a face
shield.

To prevent eye contact which

can cause serious irritation.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber) and a
flame-retardant lab coat or
chemical-resistant apron are

required.

To prevent skin contact which

can cause irritation.

Respiratory Protection

If ventilation is inadequate or
for spill response, use a
NIOSH-approved respirator
with an organic vapor

cartridge.

To prevent respiratory tract
irritation and potential narcotic
effects.[1]

Quantitative Data for Safe Handling

A thorough understanding of the physical and chemical properties of 1-Ethylcyclohexene is

crucial for safe handling and storage.
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Property Value

Molecular Weight 110.20 g/mol
Boiling Point 135.85°C

Flash Point 19.2°C

Density 0.8177 g/cms3
Vapor Pressure 9.7 mmHg at 25°C

) o Data not readily available. Treat as a hazardous
Occupational Exposure Limits (OELS) o
substance and minimize exposure.

Data not readily available. Use chemical-
Glove Material Breakthrough Time resistant gloves and inspect regularly. Replace

immediately if signs of degradation appear.

Experimental Workflow for Handling 1-
Ethylcyclohexene

The following diagram outlines the standard operating procedure for the safe handling of 1-
Ethylcyclohexene from preparation to disposal.
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Caption: Safe handling workflow for 1-Ethylcyclohexene.
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Operational Plan: Step-by-Step Guidance

1. Preparation:

o Don Appropriate PPE: Before entering the laboratory, ensure you are wearing a lab coat,
safety goggles, and closed-toe shoes. Put on chemical-resistant gloves before handling the
chemical.

e Set Up in Fume Hood: All work with 1-Ethylcyclohexene must be conducted in a certified
chemical fume hood to minimize inhalation exposure.

o Gather Materials: Assemble all necessary equipment and reagents before starting the
experiment to avoid leaving the designated work area.

2. Handling:

» Dispense Chemical: Use a graduated cylinder or a calibrated pipette to measure and
dispense the required amount of 1-Ethylcyclohexene. Ground and bond containers when
transferring material to prevent static discharge.

o Perform Experiment: Carry out the experimental procedure as planned, keeping the sash of
the fume hood at the lowest practical height.

3. Cleanup and Disposal:

o Decontaminate Glassware: Rinse all glassware that has come into contact with 1-
Ethylcyclohexene with a suitable solvent (e.g., acetone or ethanol) in the fume hood.

» Dispose of Waste: Dispose of waste 1-Ethylcyclohexene and contaminated materials in a
designated, labeled hazardous waste container.

o Store Properly: Store 1-Ethylcyclohexene in a tightly sealed container in a cool, dry, and
well-ventilated area, away from heat, sparks, and open flames.

Emergency Procedures

Spill Response:
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» Evacuate: Immediately evacuate the immediate area and alert others.
« Control Ignition Sources: Remove all sources of ignition.[2]
e Ventilate: Ensure the area is well-ventilated.

o Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material
such as sand, earth, or vermiculite.

o Collection: Carefully collect the absorbed material into a sealed container for disposal as
hazardous waste.

o Decontamination: Ventilate the area and wash the spill site after material pickup is complete.
First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

« Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty
of soap and water for at least 15 minutes. Seek medical attention if irritation persists.

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.

Disposal Plan

The disposal of 1-Ethylcyclohexene and its contaminated waste must be handled with strict
adherence to safety and environmental regulations.

Waste Collection and Storage:

o Container: Collect all 1-Ethylcyclohexene waste, including contaminated absorbents and
PPE, in a clearly labeled, leak-proof container.
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e Segregation: Store the waste container in a designated satellite accumulation area,
segregated from incompatible materials, particularly oxidizing agents.

e Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical
name "1-Ethylcyclohexene".

Disposal Procedure:

» Professional Disposal: Arrange for the disposal of the hazardous waste through a licensed
professional waste disposal service.

e Regulatory Compliance: Ensure that all disposal activities comply with federal, state, and
local regulations. Under no circumstances should 1-Ethylcyclohexene be disposed of down
the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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